![molecular formula C11H21N5S B1490898 1-(2-azidoethyl)-4-(tetrahydro-2H-thiopyran-4-yl)piperazine CAS No. 2097981-67-2](/img/structure/B1490898.png)
1-(2-azidoethyl)-4-(tetrahydro-2H-thiopyran-4-yl)piperazine
Overview
Description
1-(2-Azidoethyl)-4-(tetrahydro-2H-thiopyran-4-yl)piperazine (AETP) is a novel synthetic compound that has recently been used in a variety of scientific research applications. AETP is a nitrogen-containing heterocyclic molecule that has been found to possess unique properties that make it an attractive target for further research. In
Scientific Research Applications
Chemistry and Synthesis Applications
- Derivatives Synthesis : Piperazine derivatives have been synthesized for various applications, including the development of novel pharmaceuticals. For instance, the reaction of ethyl 2-[5-aryl-2-oxofuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylates with secondary amines produces N,N′-disubstituted piperazine derivatives, showcasing the utility of piperazine in synthesizing complex organic molecules (Vasileva et al., 2018).
Pharmacological Research
- Antipsychotic, Antidepressant, and Anxiolytic Applications : Many piperazine derivatives exhibit central pharmacological activity, mainly involving the activation of the monoamine pathway. Such derivatives have been explored for therapeutic applications including antipsychotic, antidepressant, and anxiolytic drugs (Brito et al., 2018).
- Antifungal Activity : Piperazine compounds have been synthesized and evaluated for their antimicrobial and antifungal activities, indicating their potential in addressing infectious diseases (Mermer et al., 2018).
Molecular Docking and SAR Studies
- Receptor Binding Affinity : The synthesis of pyrimidine-piperazine-chromene and -quinoline conjugates and their evaluation for estrogen receptor binding affinity demonstrate the role of piperazine derivatives in the development of compounds with specific receptor targets, which can be used in the treatment of diseases like breast cancer (Parveen et al., 2017).
properties
IUPAC Name |
1-(2-azidoethyl)-4-(thian-4-yl)piperazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21N5S/c12-14-13-3-4-15-5-7-16(8-6-15)11-1-9-17-10-2-11/h11H,1-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDUKDAUTIDPLBH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCC1N2CCN(CC2)CCN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21N5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.39 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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